Cas no 81982-32-3 (Alpiropride)

• Product name: Alpiropride
• CAS No: 81982-32-3
• MF: C₁₇H₂₆N₄O₄S
• MW: 382.47774
• CID: 878876
• PubChem ID: 71253

Alpiropride Chemical and Physical Properties

Names and Identifiers

• Alpiropride
• 5-(Methylaminosulfonyl)-N-[(1-allyl-2-pyrrolidinyl)methyl]-2-methoxy-4-aminobenzamide
• RIV 2093
• RIV-2093
• AKOS040746543
• NS00060382
• (+-)-N-((1-Allyl-2-pyrrolidinyl)methyl)-4-amino-5-(methylsulfamoyl)-o-anisamide
• ALPIROPRIDE [MI]
• 4-AMINO-2-METHOXY-5-((METHYLAMINO)SULFONYL)-N-((1-(2-PROPEN-1-YL)-2-PYRROLIDINYL)METHYL)BENZAMIDE
• (+/-)-N-((1-ALLYL-2-PYRROLIDINYL)METHYL)-4-AMINO-5-(METHYLSULFAMOYL)-O-ANISAMIDE
• Rivistel
• N-(1-Allyl-2-pyrrolidinylmethyl)-2-methoxy-4-amino-5-methylsulfamoylbenzamide
• SCHEMBL79560
• Alpiropridum [Latin]
• N-((1-allylpyrrolidin-2-yl)methyl)-4-amino-2-methoxy-5-(N-methylsulfamoyl)benzamide
• 1768UW0XS1
• ALPIROPRIDE [MART.]
• N-[(1-allyl 2-pyrrolidinyl)methyl] 2-methoxy 4-amino 5-methylsulfamoyl benzamide
• 4-amino-2-methoxy-5-(methylsulfamoyl)-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]benzamide
• Revistel
• EINECS 279-867-4
• Benzamide, 4-amino-2-methoxy-5-((methylamino)sulfonyl)-N-((1-(2-propenyl)-2-pyrrolidinyl)methyl)-
• CHEMBL2104024
• Alpiroprida
• Alpiroprida [Spanish]
• DTXSID30868635
• Alpiropridum
• Alpiropride [INN]
• CHEBI:135599
• Q27251876
• 4-Amino-2-methoxy-5-((methylamino)sulfonyl)-N-((1-(2-propenyl)-2-pyrrolidinyl)methyl)benzamide
• UNII-1768UW0XS1
• 81982-32-3

• Inchi： InChI=1S/C17H26N4O4S/c1-4-7-21-8-5-6-12(21)11-20-17(22)13-9-16(26(23,24)19-2)14(18)10-15(13)25-3/h4,9-10,12,19H,1,5-8,11,18H2,2-3H3,(H,20,22)
• InChI Key： QRQMZZNDJGHPHZ-UHFFFAOYSA-N
• SMILES： CNS(=O)(=O)C1=C(C=C(C(=C1)C(=O)NCC2CCCN2CC=C)OC)N

Computed Properties

• Exact Mass: 382.16700
• Monoisotopic Mass: 382.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Density: 1.227
• Melting Point: 168.5-169°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.56
• PSA: 122.14000
• LogP: 2.94740

Alpiropride Security Information

• Toxicity：LD50 in male mice (mg/kg): 44 i.v.; 184 i.p.; 204 s.c.; 3600 orally (Perrot, Thominet, 1985)